2,4-dichloro-1-[3-(2-ethoxyphenoxy)propoxy]benzene

• IUPAC Name: 2,4-dichloro-1-[3-(2-ethoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H18Cl2O3/c1-2-20-16-6-3-4-7-17(16)22-11-5-10-21-15-9-8-13(18)12-14(15)19/h3-4,6-9,12H,2,5,10-11H2,1H3
• InChI Key: FOMWUZGBGHPZAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H18Cl2O3
• Molecular Weight: 341.2 g/mol

Description

2,4-dichloro-1-[3-(2-ethoxyphenoxy)propoxy]benzene, commonly known as diclofop-methyl, is a selective herbicide widely used in agriculture for controlling grass weeds. It belongs to the aryloxyphenoxypropionate (AOPP) group of herbicides, which act by inhibiting the activity of the enzyme acetyl-CoA carboxylase (ACC) in plants.

Mechanism of Action

Diclofop-methyl acts by inhibiting the activity of ACC, an enzyme that is essential for the synthesis of fatty acids in plants. This leads to a disruption of lipid metabolism and ultimately results in the death of the plant. Diclofop-methyl is selective for grass weeds because it targets the ACC enzyme in grasses but not in broadleaf plants.
Biochemical and Physiological Effects:
Diclofop-methyl has been shown to have several biochemical and physiological effects on plants. It inhibits the synthesis of fatty acids, which are essential components of cell membranes and energy storage molecules. This leads to a disruption of membrane integrity and a decrease in energy production, ultimately resulting in the death of the plant. Diclofop-methyl also affects the growth and development of plants, leading to stunted growth and reduced yield.

Advantages and Limitations for Lab Experiments

Diclofop-methyl is a useful tool for studying the role of ACC in plant metabolism and growth. Its selectivity for grass weeds makes it a valuable herbicide for controlling weeds in crops such as wheat and barley. However, its toxicity to plants and potential environmental impacts must be carefully considered when using it in lab experiments.

Future Directions

Further research is needed to better understand the environmental fate and transport of diclofop-methyl, including its potential to leach into groundwater. Studies on the effects of diclofop-methyl on non-target organisms, such as insects and soil microorganisms, would also be valuable. In addition, research on the development of diclofop-methyl-resistant weeds and alternative methods for weed control in agriculture would be beneficial.

Synthesis Methods

Diclofop-methyl can be synthesized by reacting 2,4-dichlorophenol with ethylene oxide to produce 2,4-dichlorophenyl ether. The resulting compound is then reacted with 3-(2-ethoxyphenoxy)propyl chloride in the presence of potassium carbonate to yield diclofop-methyl.

Scientific Research Applications

Diclofop-methyl has been extensively studied for its herbicidal properties and its effects on plant growth and development. It has been used to control weeds in a variety of crops, including wheat, barley, oats, and rice. Research has also been conducted on the environmental fate and transport of diclofop-methyl, including its persistence in soil and its potential to leach into groundwater.